Cas no 904524-56-7 (1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 904524-56-7
• MF: C₁₈H₁₂ClF₃N₂O₂
• MW: 380.748293876648
• CID: 6453479
• Update Time: 2025-05-21

1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(3-chlorophenyl)-4-[[3-(trifluoromethyl)phenyl]methyl]pyrazine-2,3-dione

• Inchi： 1S/C18H12ClF3N2O2/c19-14-5-2-6-15(10-14)24-8-7-23(16(25)17(24)26)11-12-3-1-4-13(9-12)18(20,21)22/h1-10H,11H2
• InChI Key： SBTZBVIAVIGXQF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(Cl)=C2)C=CN(CC2=CC=CC(C(F)(F)F)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Guide to 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 904524-56-7)

1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 904524-56-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique tetrahydropyrazine-dione core structure, modified with both chlorophenyl and trifluoromethylphenyl substituents, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its structural complexity and potential applications in drug discovery.

The tetrahydropyrazine-2,3-dione scaffold is known for its versatility in medicinal chemistry. The presence of the 3-chlorophenyl group enhances the compound's lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Meanwhile, the trifluoromethylphenyl moiety is often associated with metabolic stability, making this compound a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse molecules in targeting hard-to-treat diseases.

From a synthetic chemistry perspective, 904524-56-7 presents interesting challenges and opportunities. The compound's heterocyclic framework offers multiple sites for further functionalization, allowing researchers to explore structure-activity relationships. Current literature suggests that similar tetrahydropyrazine-dione derivatives have shown activity against various biological targets, though specific data on this particular compound remains limited—an area where future research could provide valuable insights.

The global market for specialty chemicals like 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione is growing steadily, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Companies specializing in custom synthesis and building blocks for drug discovery are particularly interested in such compounds. Recent patent analyses reveal growing intellectual property activity around similar pyrazine-dione derivatives, indicating their commercial potential.

Environmental and safety considerations for 904524-56-7 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Researchers frequently search for MSDS data and handling precautions for such specialty chemicals, emphasizing the need for clear technical documentation.

Analytical characterization of 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. The compound's chromatographic purity and structural confirmation are crucial parameters for research applications. Recent advances in analytical chemistry have made it easier to characterize such complex molecules with greater accuracy and efficiency.

Future research directions for this compound may explore its potential as a pharmacophore in drug design or as an intermediate in the synthesis of more complex molecules. The growing interest in fluorinated compounds and heterocyclic chemistry suggests that 904524-56-7 could play a role in developing new therapeutic agents or functional materials. Researchers often inquire about structure-activity relationships and biological screening data for such compounds.

For synthetic chemists, the preparation of 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione involves multi-step organic synthesis, typically starting from commercially available precursors. Optimization of reaction conditions, particularly for introducing the trifluoromethyl group, remains an active area of research. Recent publications have highlighted novel methods for C-F bond formation that could be applicable to this compound's synthesis.

The compound's physicochemical properties, including solubility, stability, and crystallinity, are important considerations for formulation development. These characteristics often determine a molecule's suitability for various applications. Current trends in computational chemistry allow for better prediction of these properties, potentially accelerating research on 904524-56-7 and related compounds.

In conclusion, 1-(3-chlorophenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione represents an interesting case study in modern medicinal chemistry and specialty chemical development. While comprehensive biological data may still be emerging, the compound's structural features and synthetic accessibility make it a valuable subject for further investigation. As research continues, we may see this molecule contribute to advancements in drug discovery and material science.